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Compound of Interest

Compound Name: Potassium permanganate

Cat. No.: B3395993

Introduction

Potassium permanganate (KMnOa) is a powerful oxidizing agent and a versatile titrant in
redox titrations. However, KMnOa is not a primary standard because it is difficult to obtain in a
pure, dry state and its solutions are susceptible to decomposition in the presence of light, heat,
acids, bases, and organic matter.[1][2][3] Therefore, it is crucial to standardize potassium
permanganate solutions to determine their exact concentration before use in quantitative
analysis. Sodium oxalate (Na2C20a4), a primary standard, is commonly used for this purpose.[1]
[4] It is a stable, non-hygroscopic solid that can be accurately weighed.[1]

The standardization is based on the redox reaction between potassium permanganate and
sodium oxalate in an acidic medium.[2][5] In this reaction, the permanganate ion (MnOa4~) is
reduced to manganese(ll) ion (Mn2+), and the oxalate ion (C2042") is oxidized to carbon
dioxide (COz2).[6] The reaction is autocatalytic, meaning one of the products, Mn?*, acts as a
catalyst, which is why the reaction starts slowly and then speeds up.[7][8]

Principle

The standardization of potassium permanganate with sodium oxalate is a redox titration. In
an acidic solution, typically provided by sulfuric acid, potassium permanganate oxidizes
sodium oxalate. The balanced chemical equation for this reaction is:
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2KMnOa + 5Na2C204 + 8H2S04 — K2SO04 + 2MnSOa + 5Na2S0a + 10CO2 + 8H20[9][10]

The stoichiometric ratio between potassium permanganate and sodium oxalate is 2:5.[4][11]
Potassium permanganate itself acts as the indicator.[5][12] The permanganate ion has an
intense purple color, while the manganese(ll) ion is nearly colorless.[3][12] At the endpoint of
the titration, when all the oxalate has been consumed, the first excess drop of KMnOa4 will
impart a persistent faint pink color to the solution.[12][13]

Experimental Protocol

1. Reagents and Apparatus

Reagents Apparatus

Potassium Permanganate (KMnOa) Analytical balance

Sodium Oxalate (Na2C20a4), primary standard )
Volumetric flasks (250 mL, 1000 mL)

grade
Sulfuric Acid (H2S04), concentrated Burette (50 mL)
Distilled or Deionized Water Pipette (25 mL)

Conical flasks (Erlenmeyer flasks, 250 mL)

Beakers

Graduated cylinders

Hot plate or water bath

Thermometer

Glass funnel

Watch glass

2. Preparation of Solutions

e Approx. 0.02 M (0.1 N) Potassium Permanganate Solution:

o Weigh approximately 3.2 g of KMnOa and dissolve it in 1000 mL of distilled water.[2]
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o Heat the solution to boiling and keep it at a gentle boil for about an hour. Alternatively, let
the solution stand for 2-3 days at room temperature.[2][3] This process helps to oxidize
any organic matter present in the water.

o Cool the solution to room temperature and filter it through a sintered glass funnel or glass
wool to remove any precipitated manganese dioxide (MnO32).[2]

o Store the solution in a clean, dark glass bottle to prevent decomposition.[2]

e 0.05 M (0.1 N) Standard Sodium Oxalate Solution:

o Dry the primary standard grade sodium oxalate at 105-110 °C for at least two hours and
cool it in a desiccator.

o Accurately weigh about 1.675 g of the dried sodium oxalate.[3]

o Quantitatively transfer the weighed sodium oxalate into a 250 mL volumetric flask using a
funnel.[1]

o Add a small amount of distilled water to dissolve the solid completely.

o Once dissolved, dilute the solution to the 250 mL mark with distilled water, stopper the
flask, and mix thoroughly by inverting the flask several times.

e Dilute Sulfuric Acid (approx. 2 M):

o Slowly and carefully add 110 mL of concentrated H2SOa4 to about 890 mL of distilled water
in a large beaker, while stirring continuously. Caution: Always add acid to water, not the
other way around, as the dilution process is highly exothermic.

o Allow the solution to cool to room temperature.
3. Titration Procedure

* Rinse a clean 50 mL burette with a small amount of the prepared potassium permanganate
solution and then fill the burette with it. Record the initial burette reading.[1]

o Pipette 25.00 mL of the standard sodium oxalate solution into a 250 mL conical flask.[1]
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Add approximately 60 mL of the 2 M sulfuric acid solution to the conical flask.[5][7]

Heat the mixture in the conical flask to a temperature of 55-60 °C.[4][13] It is important to
maintain this temperature throughout the titration.

Begin the titration by adding the potassium permanganate solution from the burette to the
hot oxalate solution in the conical flask. Add the first few milliliters of the KMnOa solution
slowly, drop by drop, and swirl the flask continuously. The pink color of the permanganate will
disappear slowly at the beginning.[7]

As the titration proceeds, the reaction will speed up due to the formation of Mn2* ions, which
act as a catalyst.[7] You can then add the titrant more rapidly, but still with constant swirling.

As the endpoint approaches, the permanganate color will take longer to disappear. At this
stage, add the KMnOa solution dropwise until a faint, permanent pink color persists for about
30 seconds.[7][13] This indicates the endpoint of the titration.

Record the final burette reading.

Repeat the titration at least two more times to obtain concordant results.

Data Presentation
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Parameter Trial 1

Trial 2

Trial 3

Mass of Sodium

Oxalate (g)

Molarity of Standard
Sodium Oxalate
Solution (M)

Volume of Sodium
_ 25.00
Oxalate Solution (mL)

25.00

25.00

Initial Burette Reading
(mL)

Final Burette Reading
(mL)

Volume of KMnOa
used (mL)

Calculated Molarity of
KMnOas (M)

Average Molarity of
KMnOa (M)

\multicolumn{3}Hc

i

Calculations

The molarity of the potassium permanganate solution can be calculated using the following

formula derived from the stoichiometry of the reaction:

2 * M_KMnOa * V_KMnOa = 5 * M_NazC204 * V_Na2C204

Where:

e M_KMnOa4 = Molarity of the KMnOa4 solution

e V_KMnOas = Volume of the KMnOa solution used in the titration

e M_Naz2C204 = Molarity of the standard Na2C20a4 solution
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¢ V_Naz2C204 = Volume of the Na2C20a4 solution taken for titration

Visualizations

Solution Preparation

Prepare 2 M H2S04 Solution Prepare Standard 0.05 M Na2C204 Solution

Prepare ~0.02 M KMnOa Solution

Titration Procedure

Pipette 25.00 mL Na2C20a into Flask

Add 60 mL of 2 M H2SO4

Heat Solution to 55-60 °C Rinse and Fill Burette with KMnOa

Titrate with KMnOa until Persistent Pink Endpoint

Record Volume of KMnO4 Used

Data Analysis

Calculate Molarity of KMnOa

If necessary

\ 4

Calculate Average Molarity Repeat Titration for Concordant Results
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Caption: Workflow for the standardization of potassium permanganate solution.
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KMnOa4 (C;xmllzmg Agent) Reduction
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_ MnSOa (Catalyst)
. Autocatalysis __ ____._- Colorless

Na2C204 (Reducing Agent)

Colorless Oxidation
(C2042~ —» CO2)

H2S0a (Acidic Medium)

COz2 (Gas)
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Caption: Redox reaction pathway for KMnOa and NazC20a.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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